Cas no 35551-31-6 (4-(methylsulfanyl)-1,2-dihydropyrimidin-2-one)

• Product Name: 4-(methylsulfanyl)-1,2-dihydropyrimidin-2-one
• CAS No: 35551-31-6
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• MDL: MFCD07732327
• CID: 311559
• PubChem ID: 243820
• Update Time: 2025-10-23

4-(methylsulfanyl)-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(Methylthio)pyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone,6-(methylthio)-
• 6-methylsulfanyl-1H-pyrimidin-2-one
• 4-(methylthio)pyrimidin-2(1H)-one
• 4-Methylmercapto-1H-pyrimidin-2-on
• 4-methylsulfanyl-1H-pyrimidin-2-one
• 4-methylsulfanylpyrimidin-2(1H)-one
• 4-Methylthio-1,2-dihydropyrimidin-2-on
• 4-methylthiouracil
• 4-methylthiouracyl
• 6-(methylsulfanyl)pyrimidin-2(1h)-one
• AC1L6CEW
• AC1Q6C9V
• CHEMBL472603
• CTK4H4779
• CTK8I3850
• NSC53999
• SureCN1724828
• 4-(methylsulfanyl)-1,2-dihydropyrimidin-2-one
• F2585-0001
• NSC210317
• EN300-316873
• SCHEMBL14174687
• 2-Pyrimidinol, 4-(methylthio)- (9CI)
• 129618-62-8
• MFCD07732327
• AKOS005266265
• 35551-31-6
• 4-Methylthiopyrimid-2-one
• Z1203731116
• DTXSID00288068
• 4-(METHYLSULFANYL)PYRIMIDIN-2-OL
• SB56816
• NSC-53999
• 4-(Methylthio)pyrimidin-2-ol
• NALHPVUWRWEAQR-UHFFFAOYSA-N
• 4-(methylthio)-2(1H)-pyrimidinone
• 2-hydroxy-4-methylthiopyrimidine
• NSC-210317
• SCHEMBL1724828

• MDL： MFCD07732327
• Inchi： 1S/C5H6N2OS/c1-9-4-2-3-6-5(8)7-4/h2-3H,1H3,(H,6,7,8)
• InChI Key： NALHPVUWRWEAQR-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=NC(N1)=O

Computed Properties

• Exact Mass: 142.02018
• Monoisotopic Mass: 142.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.35
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.638
• PSA: 41.46

Additional information on 4-(methylsulfanyl)-1,2-dihydropyrimidin-2-one

Comprehensive Guide to 4-(Methylsulfanyl)-1,2-dihydropyrimidin-2-one (CAS No. 35551-31-6): Properties, Applications, and Market Insights

4-(Methylsulfanyl)-1,2-dihydropyrimidin-2-one (CAS 35551-31-6) is a heterocyclic organic compound with a pyrimidine backbone, widely studied for its versatile chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This sulfur-containing derivative has gained attention due to its unique structural features, which make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "4-(methylsulfanyl)-1,2-dihydropyrimidin-2-one uses" or "CAS 35551-31-6 supplier," reflecting its growing commercial relevance.

The molecular structure of 4-(methylsulfanyl)-1,2-dihydropyrimidin-2-one consists of a pyrimidine ring with a methylthio group at the 4-position and a keto functionality at the 2-position. This configuration contributes to its reactivity, making it a key building block for synthesizing more complex molecules. Its physicochemical properties include moderate solubility in polar organic solvents and stability under standard conditions, which are critical factors for industrial applications. Recent studies have explored its role in "green chemistry approaches," aligning with the global trend toward sustainable synthesis methods.

In the pharmaceutical sector, 4-(methylsulfanyl)-1,2-dihydropyrimidin-2-one serves as a precursor for bioactive molecules, particularly in the development of antiviral and antimicrobial agents. Its structural similarity to nucleic acid bases has spurred research into its potential as a "small molecule inhibitor" for targeting specific enzymes. The rise of drug-resistant pathogens has increased searches for "new heterocyclic antimicrobial compounds," positioning this compound as a candidate for further investigation. Additionally, its derivatives have shown promise in modulating biological pathways, though detailed mechanistic studies are ongoing.

The agrochemical industry utilizes CAS 35551-31-6 in the synthesis of crop protection agents. Its sulfur moiety enhances the bioactivity of resulting compounds, offering solutions for pest and disease management. With the increasing demand for "eco-friendly pesticides," researchers are exploring modifications of this scaffold to improve selectivity and reduce environmental impact. Market reports indicate a steady growth in the "pyrimidine-based agrochemicals" segment, driven by the need for higher agricultural productivity.

From a commercial perspective, suppliers of 4-(methylsulfanyl)-1,2-dihydropyrimidin-2-one highlight its high purity grades (≥98%) and compliance with international quality standards. Procurement trends show heightened interest from regions with robust pharmaceutical and agrochemical manufacturing, such as North America, Europe, and Asia-Pacific. Analytical techniques like HPLC and NMR are routinely employed to verify its identity and purity, ensuring consistency for industrial use. FAQs such as "how to store 35551-31-6" often emphasize the importance of airtight containers and protection from moisture to maintain stability.

Emerging applications of 4-(methylsulfanyl)-1,2-dihydropyrimidin-2-one include its use in material science, particularly in the design of organic semiconductors and coordination polymers. Its ability to act as a ligand for metal ions opens avenues for developing functional materials with tailored electronic properties. This aligns with the surge in searches for "organic electronic materials" and "metal-organic frameworks (MOFs)," reflecting interdisciplinary interest. Innovations in catalysis also leverage its electron-rich structure for facilitating bond-forming reactions under mild conditions.

Regulatory and safety assessments classify CAS 35551-31-6 as a non-hazardous substance under normal handling conditions, though standard laboratory precautions are recommended. Environmental fate studies indicate moderate biodegradability, prompting ongoing research into "greener synthetic routes" for its production. The compound’s patent landscape reveals active filings for novel derivatives, underscoring its industrial value. Collaborative efforts between academia and manufacturers aim to optimize scalable synthesis while minimizing waste generation.

In summary, 4-(methylsulfanyl)-1,2-dihydropyrimidin-2-one (CAS 35551-31-6) exemplifies the intersection of fundamental chemistry and applied science. Its multifaceted utility across pharmaceuticals, agriculture, and advanced materials continues to drive innovation. For researchers and purchasers, understanding its "structure-activity relationships" and "supply chain dynamics" remains pivotal. As sustainable chemistry gains momentum, this compound is poised to play a critical role in next-generation solutions.